Nickel(II) carbonate (basic) hydrate
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Description
Nickel(II) carbonate (basic) hydrate is a green powder that is water insoluble . It is used as a precursor to catalysts and in ceramic applications . It acts as an intermediate in the hydrometallurgical purification of nickel from its ores and is also used in electroplating of nickel .
Molecular Structure Analysis
The molecular formula of this compound is CH4Ni3O7 . The linear formula is approximately NiCO3 · 2Ni(OH)2 · 4H2O .Chemical Reactions Analysis
Nickel carbonates are hydrolyzed upon contact with aqueous acids to give solutions containing the ion [Ni(H2O)6]2+, liberating water and carbon dioxide in the process . Calcining (heating to drive off CO2 and water) of these carbonates gives nickel oxide . The nature of the resulting oxide depends on the nature of the precursor .Physical and Chemical Properties Analysis
This compound is a green powder . It is water insoluble . The product has a Ni content of 40% minimum and is typically 99.5% on a metals basis .Safety and Hazards
Nickel(II) carbonate (basic) hydrate is harmful if swallowed or inhaled. It causes skin irritation and serious eye irritation. It may cause an allergic skin reaction and allergy or asthma symptoms or breathing difficulties if inhaled. It is suspected of causing genetic defects and may cause cancer by inhalation .
Properties
IUPAC Name |
nickel(3+);carbonate;hydroxide;hydrate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH2O3.Ni.2H2O/c2-1(3)4;;;/h(H2,2,3,4);;2*1H2/q;+3;;/p-3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLHQSKMMVSSKAT-UHFFFAOYSA-K |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)([O-])[O-].O.[OH-].[Ni+3] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH3NiO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001334630 |
Source
|
Record name | Nickel carbonate hydroxide (Ni3(CO3)(OH)4), hydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001334630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
958638-02-3 |
Source
|
Record name | Nickel carbonate hydroxide (Ni3(CO3)(OH)4), hydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001334630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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